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Compound of Interest

Compound Name: Mefenidramium

CAS No.: 29869-74-7

Cat. No.: B16105613

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Mefenidramium cation is a quaternary ammonium compound recognized for its role as a

local antihistamine.[1] Its chemical structure, characterized by a permanently positively charged

nitrogen atom, is central to its biological activity.[1] This guide provides an in-depth overview of

the Mefenidramium cation, including its chemical and physical properties, a detailed

experimental protocol for its synthesis, and a visualization of its mechanism of action.

Chemical and Physical Properties
The following table summarizes the key quantitative data for the Mefenidramium cation.
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Property Value Reference

IUPAC Name

2-

benzhydryloxyethyl(trimethyl)a

zanium

[2]

Molecular Formula C₁₈H₂₄NO⁺ [2][3]

Molecular Weight 270.4 g/mol [2]

Exact Mass 270.185789389 Da [2]

Charge +1 [3]

CAS Number 29869-74-7 [2]

Topological Polar Surface Area 9.2 Å² [2]

XLogP3 3.3 [2]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
1 [2]

Rotatable Bond Count 6 [2]

Synthesis of Mefenidramium Cation
The primary method for synthesizing the Mefenidramium cation is through a nucleophilic

substitution reaction known as the Menshutkin reaction.[1] This involves the quaternization of a

tertiary amine, 2-(diphenylmethoxy)-N,N-dimethylethanamine, with an alkylating agent, typically

dimethyl sulfate, to form Mefenidramium metilsulfate.[1]

Experimental Protocol: Synthesis of Mefenidramium
Metilsulfate
Materials:

2-(diphenylmethoxy)-N,N-dimethylethanamine

Dimethyl sulfate
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Anhydrous diethyl ether (or other suitable inert solvent)

Reaction flask with a magnetic stirrer

Reflux condenser

Heating mantle

Buchner funnel and filter paper

Crystallization dish

Procedure:

In a clean, dry reaction flask, dissolve 2-(diphenylmethoxy)-N,N-dimethylethanamine in a

suitable volume of anhydrous diethyl ether.

Begin stirring the solution at room temperature.

Slowly add a stoichiometric equivalent of dimethyl sulfate to the reaction mixture. Caution:

Dimethyl sulfate is toxic and should be handled with appropriate personal protective

equipment in a well-ventilated fume hood.

After the addition is complete, equip the flask with a reflux condenser and gently heat the

mixture to reflux. The reaction progress can be monitored by thin-layer chromatography

(TLC).

Upon completion of the reaction, allow the mixture to cool to room temperature. The product,

Mefenidramium metilsulfate, should precipitate out of the solution.

Collect the solid product by vacuum filtration using a Buchner funnel.

Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any

unreacted starting materials.

Recrystallize the crude product from a suitable solvent system (e.g., ethanol/ether) to obtain

pure Mefenidramium metilsulfate.
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Dry the purified product under vacuum.

Characterization
The synthesized Mefenidramium cation can be characterized using various analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure and the presence of the quaternary ammonium group.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups.

Mass Spectrometry (MS): To determine the molecular weight of the cation.

Elemental Analysis: To confirm the elemental composition.[1]

Biological Activity and Mechanism of Action
Mefenidramium is classified as a local antihistamine.[1] Its mechanism of action involves the

antagonism of histamine H1 receptors. As a quaternary ammonium compound, its positive

charge plays a crucial role in its interaction with the negatively charged residues of the

receptor.
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Caption: Synthesis of the Mefenidramium cation via the Menshutkin reaction.
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Caption: Mechanism of action of the Mefenidramium cation as an H1 receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b16105613/docs#mefenidramium-cation-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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